Cas no 1201640-68-7 (Tert-Butyl 3-(3-cyanophenethoxy)propanoate)

• Product Name: Tert-Butyl 3-(3-cyanophenethoxy)propanoate
• CAS No: 1201640-68-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 2127682
• Update Time: 2023-08-04

Tert-Butyl 3-(3-cyanophenethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-cyanophenethoxy)propanoate
• UZMACWWHRQYFBW-UHFFFAOYSA-N
• Propanoic acid, 3-[2-(3-cyanophenyl)ethoxy]-, 1,1-dimethylethyl ester
• Tert-Butyl 3-(3-cyanophenethoxy)propanoate

• Inchi： 1S/C16H21NO3/c1-16(2,3)20-15(18)8-10-19-9-7-13-5-4-6-14(11-13)12-17/h4-6,11H,7-10H2,1-3H3
• InChI Key： UZMACWWHRQYFBW-UHFFFAOYSA-N
• SMILES： O(C(CCOCCC1C=CC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 351
• Topological Polar Surface Area: 59.3